Cas no 2171443-04-0 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid
• CAS No: 2171443-04-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6594998
• PubChem ID: 165512920
• Update Time: 2025-05-21

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexane-1-carboxylic acid
• EN300-1549317
• 2171443-04-0

• Inchi： 1S/C26H30N2O5/c1-16(14-24(29)28-23-13-7-6-12-21(23)25(30)31)27-26(32)33-15-22-19-10-4-2-8-17(19)18-9-3-5-11-20(18)22/h2-5,8-11,16,21-23H,6-7,12-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,21?,23?/m1/s1
• InChI Key： CYETXZGFPZRAMK-SGZOKEPCSA-N
• SMILES： OC(C1CCCCC1NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2171443-04-0, known as 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a cyclohexane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid derivative. The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a protecting group for amino acids during solid-phase synthesis.

Recent studies have highlighted the importance of Fmoc-containing compounds in the development of novel therapeutic agents. The cyclohexane ring in this molecule adds rigidity and stability, which are desirable properties in drug design. Additionally, the presence of the carboxylic acid group allows for further functionalization, enabling the molecule to be incorporated into larger structures or conjugated with other bioactive agents.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The key steps include the preparation of the Fmoc derivative, coupling reactions to attach the amino acid moiety, and subsequent purification to isolate the final product. Researchers have explored various reaction conditions to optimize yield and purity, with recent advancements focusing on green chemistry practices to minimize environmental impact.

In terms of applications, this compound has shown promise in biomedical research, particularly in the study of protein interactions and enzyme kinetics. The Fmoc group can be selectively removed under specific conditions, making it ideal for use in reversible protection strategies. Furthermore, its structural complexity makes it a valuable tool in combinatorial chemistry, where libraries of compounds are synthesized to screen for potential drug candidates.

Recent breakthroughs in computational chemistry have also shed light on the molecular properties of this compound. Advanced modeling techniques have been employed to predict its bioavailability, metabolism, and potential toxicity. These insights are crucial for guiding further experimental studies and accelerating the development of this compound into a clinically relevant agent.

From an environmental standpoint, researchers have investigated the degradation pathways of this compound under various conditions. Understanding its persistence and biodegradability is essential for ensuring its safe use and disposal. Preliminary findings suggest that the compound undergoes hydrolysis under specific pH conditions, though further studies are needed to fully characterize its environmental impact.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid represents a fascinating example of modern organic chemistry. Its unique structure and functional groups make it a versatile building block for advanced chemical constructs. As research continues to uncover its potential applications and optimize its synthesis, this compound is poised to play a significant role in advancing both academic and industrial efforts in drug discovery and materials science.